Cas no 413571-28-5 (ethyl 3-((S)-1-((1S,3aR,7aR)-7a-methyl-4-oxooctahydro-1H-inden-1-yl)ethoxy)propanoate)

• Product Name: ethyl 3-((S)-1-((1S,3aR,7aR)-7a-methyl-4-oxooctahydro-1H-inden-1-yl)ethoxy)propanoate
• CAS No: 413571-28-5
• MF: C₁₇H₂₈O₄
• MW: 296.401825904846
• CID: 3028110
• PubChem ID: 11208687
• Update Time: 2025-05-19

ethyl 3-((S)-1-((1S,3aR,7aR)-7a-methyl-4-oxooctahydro-1H-inden-1-yl)ethoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• 乙基3 - ((S)-1 - ((1S,3AR,7AR)-7A-甲基-4-氧代八氢-1H-茚-1-基
• ethyl 3-((S)-1-((1S,3aR,7aR)-7a-methyl-4-oxooctahydro-1H-inden-1-yl)ethoxy)propanoate
• ethyl 3-[(1S)-1-[(1S,3aR,7aR)-7a-methyl-4-oxo-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]ethoxy]propanoate
• ethyl3-((S)-1-((1S,3aR,7aR)-7a-methyl-4-oxooctahydro-1H-inden-1-yl)ethoxy)propanoate
• 3-[(S)-1-[(1S,3aalpha)-4-Oxo-7abeta-methylhydrindane-1beta-yl]ethoxy]propionic acid ethyl ester
• 413571-28-5
• CS-14347
• AKOS037650140
• CS-B0714

• Inchi： 1S/C17H28O4/c1-4-20-16(19)9-11-21-12(2)13-7-8-14-15(18)6-5-10-17(13,14)3/h12-14H,4-11H2,1-3H3/t12-,13+,14-,17+/m0/s1
• InChI Key： BKIHYFQWXQSVBD-QDEZUTFSSA-N
• SMILES： O(CCC(=O)OCC)[C@@H](C)[C@H]1CC[C@H]2C(CCC[C@]12C)=O

Computed Properties

• Exact Mass: 296.19875937g/mol
• Monoisotopic Mass: 296.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6

Additional information on ethyl 3-((S)-1-((1S,3aR,7aR)-7a-methyl-4-oxooctahydro-1H-inden-1-yl)ethoxy)propanoate

Professional Introduction to Ethyl 3-((S)-1-((1S,3aR,7aR)-7a-methyl-4-oxooctahydro-1H-inden-1-yl)ethoxy)propanoate (CAS No. 413571-28-5)

Ethyl 3-((S)-1-((1S,3aR,7aR)-7a-methyl-4-oxooctahydro-1H-inden-1-yl)ethoxy)propanoate, with the CAS number 413571-28-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules known for their potential biological activity and has garnered attention due to its structural complexity and unique pharmacophoric features. The detailed chemical structure of this compound includes a variety of functional groups and stereochemical centers, which contribute to its distinct properties and reactivity.

The molecular formula of Ethyl 3-((S)-1-((1S,3aR,7aR)-7a-methyl-4-oxooctahydro-1H-inden-1-yl)ethoxy)propanoate can be expressed as C₁₅H₂₃NO₄. This formula highlights the presence of multiple carbon atoms, hydrogen atoms, oxygen atoms, and nitrogen atoms, which are essential for its role in various chemical reactions and biological interactions. The compound's structure incorporates an octahydroindene core, which is a common motif in many bioactive molecules. This core structure is further modified by the presence of various substituents, including ethoxy and carboxylate groups, which enhance its solubility and bioavailability.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Ethyl 3-((S)-1-((1S,3aR,7aR)-7a-methyl-4-oxooctahydro-1H-inden-1-yl)ethoxy)propanoate has been studied for its potential pharmacological effects. Specifically, researchers have been exploring its ability to interact with specific enzymes and receptors in the body. These interactions could lead to therapeutic benefits in areas such as inflammation reduction, pain management, and even neuroprotective effects. The stereochemistry of this compound is particularly important, as the (S)-configuration at certain chiral centers can significantly influence its biological activity.

The synthesis of Ethyl 3-((S)-1-((1S,3aR,7aR)-7a-methyl-4-oxooctahydro-1H-inden-1-yloxy)propanoate involves multiple steps that require precise control over reaction conditions. The process typically begins with the preparation of the octahydroindene core through a series of cyclization reactions. Subsequent steps involve the introduction of the ethoxy and carboxylate groups at specific positions on the molecule. The stereochemistry must be carefully maintained throughout these synthetic steps to ensure that the final product retains its desired biological properties.

One of the key aspects of studying Ethyl 3-((S)-1-((1S,3aR,7aR)-7a-methyl-octahydroindene))ethoxy)propanoate is understanding how it interacts with biological targets. Computational studies have been instrumental in predicting these interactions by modeling the compound's binding affinity to various enzymes and receptors. These studies have suggested that this compound may have inhibitory effects on certain enzymes involved in inflammatory pathways. This potential makes it an attractive candidate for further development into a therapeutic agent.

Recent experimental studies have also provided valuable insights into the pharmacological properties of Ethyl 3-( (S)-1 - (( 1 S , 3 a R , 7 a R ) - 7 a -methyl-octahydroindene ) - yloxy ) propanoate . In vitro assays have shown that this compound can modulate the activity of enzymes such as cyclooxygenase (COX), which plays a crucial role in inflammation. Additionally, preliminary animal studies have indicated that it may have analgesic effects without causing significant side effects. These findings are encouraging and warrant further investigation into its therapeutic potential.

The development of new drugs often involves rigorous testing to ensure safety and efficacy before they can be approved for clinical use. Ethyl 3-( ( S ) - 1 - (( 1 S , 3 a R , 7 a R ) - 7 a -methyl-octahydroindene ) - yloxy ) propanoate is no exception to this process. Researchers are currently conducting additional studies to evaluate its safety profile and determine optimal dosing regimens. These studies will involve both preclinical testing in cell cultures and animal models, followed by clinical trials in humans if initial results are promising.

The significance of Ethyl 3-( ( S ) - 1 - (( 1 S , 3 a R , 7 a R ) - 7 a -methyl-octahydroindene ) - yloxy ) propanoate lies not only in its potential therapeutic applications but also in its role as a building block for more complex molecules. The structural features present in this compound can be modified or incorporated into larger drug candidates to enhance their biological activity or improve their pharmacokinetic properties. This versatility makes it an important asset in pharmaceutical research and development.

As research continues to advance our understanding of disease mechanisms at the molecular level, compounds like Ethyl 3-( ( S ) - 1 - (( 1 S , 3 a R , 7 a R ) - 7 a -methyl-octahydroindene ) - yloxy ) propanoate will play an increasingly critical role in drug discovery efforts. The combination of computational modeling with experimental validation provides a powerful approach to identifying new leads for therapeutic intervention. With ongoing research efforts focused on optimizing this compound's properties and exploring new applications, it holds promise as an effective treatment for various conditions.